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Abstract

This document provides a comprehensive overview of the industrial production methods for 1-
nitropropane, a versatile solvent and chemical intermediate. The primary focus is on the
vapor-phase nitration of propane, the predominant commercial synthesis route. Detailed
experimental protocols, quantitative data, process flow diagrams, and safety information are
presented to equip researchers and professionals with a thorough understanding of this
manufacturing process.

Introduction

1-Nitropropane (CHsCH2CH2NO2) is a colorless liquid with significant industrial applications,
primarily serving as a solvent for coatings, inks, and adhesives, and as a precursor in chemical
synthesis.[1][2][3] Its industrial production is achieved through the high-temperature, vapor-
phase nitration of propane with nitric acid.[1][4][5] This process yields a mixture of nitroalkanes,
including nitromethane, nitroethane, 1-nitropropane, and 2-nitropropane, which are
subsequently separated by fractional distillation.[4][6]

Vapor-Phase Nitration of Propane: Process
Overview
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The core industrial method for synthesizing 1-nitropropane involves the reaction of propane
with nitric acid in the vapor phase. This process is typically carried out in a continuous flow
reactor under elevated temperatures and pressures.

Chemical Reaction

The fundamental chemical reaction is the nitration of propane:
CsHs + HNOs —» CsH7NO:z + H20

However, the high-energy conditions of the reaction lead to the formation of a mixture of
nitroalkanes through a free-radical mechanism.[1][7][8][9] The reaction produces nitromethane
(CHs3NOz2), nitroethane (C2HsNO2), 1-nitropropane (CHsCH2CH2NO:2), and 2-nitropropane
(CHsCH(NO2)CHs3).[4][6][10]

Process Flow Diagram

The following diagram illustrates the general workflow for the industrial production of 1-
nitropropane.
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Industrial Production of 1-Nitropropane: Process Flow
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Caption: Process flow diagram for 1-nitropropane production.

Quantitative Data

The following tables summarize key quantitative data for the industrial production of 1-

nitropropane.

Table 1: Typical Reaction Conditions for Vapor-Phase Nitration of Propane
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Parameter Value Reference(s)
Temperature 350 - 450 °C [6197111]
Pressure 8-12 atm (0.8 - 1.2 MPa) [6][12]
Propane to Nitric Acid Molar

_ 1:11to 8:1 [71113]
Ratio
Residence Time 0.5 - 5 seconds [6]
Nitric Acid Concentration 50 - 75 wt% [13][14]

Table 2: Typical Product Distribution from Vapor-Phase Nitration of Propane

Product Approximate Yield (%) Reference(s)
Nitromethane 10-25 [6][10]
Nitroethane 10-25 [6][10]
1-Nitropropane 25 [6]
2-Nitropropane 40 [6]
Table 3: Physical Properties of 1-Nitropropane

Property Value Reference(s)
CAS Number 108-03-2 [4]

Molar Mass 89.09 g/mol [4]

Boiling Point 132 °C [4]

Density 0.998 g/cm?3 at 20 °C [6]

Flash Point 35°C [4]

Solubility in Water

1.4 g/100 mL at 20 °C

[4]
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Experimental Protocols
Protocol for Vapor-Phase Nitration of Propane

Objective: To synthesize a mixture of nitroalkanes, including 1-nitropropane, via the vapor-
phase nitration of propane.

Materials:
e Propane (gas)
« Nitric acid (65-75 wt%)

» Single-pass tubular reactor (materials resistant to nitric acid, e.g., glass-lined or specialized
stainless steel)

o Preheater for propane

e Metering pumps for nitric acid
o Condenser

o Phase separator

o Back pressure regulator

Procedure:

Preheat a continuous stream of propane gas to approximately 430-450 °C.[15]

Introduce the preheated propane into the tubular reactor.

Concurrently, pump a controlled flow of 65-75 wt% nitric acid into the reactor to achieve the
desired propane-to-nitric acid molar ratio (typically between 4:1 and 8:1).[13]

Maintain the reactor temperature between 390-440 °C and the pressure between 0.69-0.86
MPa.[15]
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The reaction is exothermic; ensure adequate temperature control to prevent runaway
reactions. The stepwise addition of nitric acid at different points along the reactor can aid in
temperature management.[14]

The residence time of the reactants in the reactor should be controlled, typically within the
range of 0.5 to 5 seconds.[6]

The hot gaseous product mixture exiting the reactor is passed through a condenser to liquefy
the nitroalkanes and unreacted nitric acid.

The condensed mixture is then directed to a phase separator where the organic phase
(containing the nitroalkanes) is separated from the aqueous phase.[13]

The organic phase is washed and dried prior to fractional distillation.[13]

Protocol for Fractional Distillation of Nitroalkane Mixture

Objective: To separate 1-nitropropane from the mixture of nitroalkanes produced during the
vapor-phase nitration of propane.

Materials:

Crude nitroalkane mixture (organic phase from the nitration reaction)

Fractional distillation column with a high number of theoretical plates

Heating mantle

Condenser

Receiving flasks

Procedure:

o Charge the crude nitroalkane mixture into the reboiler of the fractional distillation column.

o Heat the mixture to its boiling point. The components will vaporize based on their boiling
points.
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e The vapor will rise through the distillation column, undergoing multiple condensation and
vaporization cycles on the packing material or trays (theoretical plates).[11]

» This process enriches the vapor with the more volatile components as it moves up the
column.

e Maintain a suitable reflux ratio to ensure efficient separation.
e Collect the fractions at the top of the column based on their boiling points:
o Nitromethane (boiling point: 101.2 °C)
o Nitroethane (boiling point: 114 °C)
o 2-Nitropropane (boiling point: 120 °C)
o 1-Nitropropane (boiling point: 132 °C)

o Monitor the temperature at the top of the column to determine which fraction is being
distilled.

o Collect each purified nitroalkane in separate receiving flasks.

Reaction Mechanism

The vapor-phase nitration of propane proceeds via a free-radical chain reaction. A simplified
representation of the mechanism is provided below.
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Simplified Free-Radical Nitration Mechanism

Initiation

HNO3 — «OH + *NO2

Propagation

Cs3Hs + «OH — CsH7e + H20

:

C3H7e + eNO2 - C3H7NO2

Termination

Radical Recombination

Click to download full resolution via product page

Caption: Simplified free-radical mechanism for propane nitration.

Safety and Handling

The industrial production of 1-nitropropane involves hazardous materials and conditions that
necessitate strict safety protocols.

o Flammability: 1-Nitropropane is a flammable liquid and vapor.[16] All equipment must be
properly grounded, and non-sparking tools should be used. The process should be
conducted in a well-ventilated area, away from sources of ignition.[2][17]

» Explosion Hazard: Vapors may form explosive mixtures with air.[16] The reaction is highly
exothermic and can lead to thermal runaway if not properly controlled.
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 Toxicity: 1-Nitropropane is harmful if swallowed, inhaled, or in contact with skin.[2] Exposure
can cause irritation to the eyes, skin, and respiratory tract.[12] Prolonged or high-level
exposure may lead to liver and kidney damage.[4]

o Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, chemical-
resistant gloves, and respiratory protection, must be worn when handling 1-nitropropane
and nitric acid.[2]

o Materials Compatibility: The reactor and associated equipment must be constructed from
materials resistant to corrosion by nitric acid at high temperatures.

o Decomposition: When heated to decomposition, 1-nitropropane emits toxic fumes of
nitrogen oxides.[12]

Conclusion

The industrial synthesis of 1-nitropropane is a well-established process centered on the
vapor-phase nitration of propane. While effective, the process requires careful control of
reaction conditions to manage the exothermic nature of the reaction and to optimize the yield of
the desired product from the resulting nitroalkane mixture. The subsequent separation by
fractional distillation is a critical step in obtaining pure 1-nitropropane. A thorough
understanding of the process parameters, reaction mechanism, and safety protocols is
essential for the safe and efficient industrial production of this important chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chem.libretexts.org [chem.libretexts.org]

o 2. XiXisys | GHS 11 (Rev.11) SDS Word %k CAS: 108-03-2 Name: 1-nitropropane
[xixisys.com]

o 3. ablazeexport.com [ablazeexport.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b105015?utm_src=pdf-body
https://www.xixisys.com/substances/108-03-2
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitropropane
https://en.wikipedia.org/wiki/1-Nitropropane
https://www.benchchem.com/product/b105015?utm_src=pdf-body
https://www.xixisys.com/substances/108-03-2
https://www.benchchem.com/product/b105015?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitropropane
https://www.benchchem.com/product/b105015?utm_src=pdf-body
https://www.benchchem.com/product/b105015?utm_src=pdf-body
https://www.benchchem.com/product/b105015?utm_src=pdf-custom-synthesis
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Basic_Principles_of_Organic_Chemistry_(Roberts_and_Caserio)/04%3A_Alkanes/4.07%3A_Nitration_of_Alkanes
https://www.xixisys.com/substances/108-03-2
https://www.xixisys.com/substances/108-03-2
https://www.ablazeexport.com/the-ultimate-guide-to-fractional-distillation-unit/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e 4. 1-Nitropropane - Wikipedia [en.wikipedia.org]
e 5. Substance Information - ECHA [echa.europa.eu]
e 6. merckmillipore.com [merckmillipore.com]

e 7. Electrophilic nitration of alkanes with nitronium hexafluorophosphate - PMC
[pmc.ncbi.nlm.nih.gov]

o 8. sarthaks.com [sarthaks.com]

e 9. researchgate.net [researchgate.net]

e 10. dokumen.pub [dokumen.pub]

e 11. Purification [chem.rochester.edu]

e 12. 1-Nitropropane | C3H7NO2 | CID 7903 - PubChem [pubchem.nchi.nlm.nih.gov]

e 13. CN102079710A - Safe method for preparing nitropropane by vapor-phase nitration -
Google Patents [patents.google.com]

e 14.US2418241A - Process for vapor phase nitration of alkanes - Google Patents
[patents.google.com]

e 15. series.publisso.de [series.publisso.de]
e 16. fishersci.com [fishersci.com]
e 17. chemicalbook.com [chemicalbook.com]

« To cite this document: BenchChem. [Industrial Production of 1-Nitropropane: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105015#industrial-production-methods-of-1-
nitropropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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